Cas no 1368648-27-4 (2-(2,4-Dichloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid)
2-(2,4-Dichloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4-Dichloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid
- 2H-1,2,3-Triazole-4-carboxylic acid, 2-(2,4-dichlorophenyl)-
-
- Inchi: 1S/C9H5Cl2N3O2/c10-5-1-2-8(6(11)3-5)14-12-4-7(13-14)9(15)16/h1-4H,(H,15,16)
- InChI Key: XSOHVYBCQGRINU-UHFFFAOYSA-N
- SMILES: N1=CC(C(O)=O)=NN1C1=CC=C(Cl)C=C1Cl
2-(2,4-Dichloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM501088-1g |
2-(2,4-Dichlorophenyl)-2H-1,2,3-triazole-4-carboxylicacid |
1368648-27-4 | 97% | 1g |
$784 | 2022-09-29 |
2-(2,4-Dichloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 2-(2,4-Dichloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid
Research Briefing on 2-(2,4-Dichloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid (CAS: 1368648-27-4)
The compound 2-(2,4-Dichloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid (CAS: 1368648-27-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of this triazole derivative as a versatile scaffold in the design of novel bioactive molecules. The presence of both dichlorophenyl and triazole carboxylic acid moieties imparts unique physicochemical properties, making it a promising candidate for further exploration. Researchers have employed advanced synthetic methodologies, including click chemistry and microwave-assisted synthesis, to optimize the production of this compound with high yield and purity.
In terms of biological activity, preliminary investigations suggest that 2-(2,4-Dichloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid exhibits moderate inhibitory effects against a range of enzymes, including kinases and proteases. These findings are particularly relevant in the context of developing targeted therapies for diseases such as cancer and inflammatory disorders. Molecular docking studies have further elucidated the binding interactions of this compound with key protein targets, providing insights into its mechanism of action.
Moreover, recent in vitro and in vivo studies have explored the pharmacokinetic and pharmacodynamic profiles of this compound. Results indicate favorable absorption and distribution properties, although further optimization may be required to enhance its metabolic stability and reduce potential toxicity. Collaborative efforts between academic and industrial researchers are underway to develop derivatives with improved efficacy and safety profiles.
In conclusion, 2-(2,4-Dichloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid represents a promising lead compound in medicinal chemistry. Its unique structural features and demonstrated biological activities warrant continued investigation. Future research should focus on expanding its therapeutic applications, optimizing its pharmacological properties, and exploring its potential in combination therapies. This briefing underscores the importance of interdisciplinary collaboration to fully realize the therapeutic potential of this compound.
1368648-27-4 (2-(2,4-Dichloro-phenyl)-2H-[1,2,3]triazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)